Cas no 2137502-99-7 (Propanedioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-(chloromethyl) 3-ethyl ester)

• Product Name: Propanedioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-(chloromethyl) 3-ethyl ester
• CAS No: 2137502-99-7
• MF: C₁₁H₁₈ClNO₆
• MW: 295.71672296524
• CID: 5256847
• Update Time: 2025-10-15

Propanedioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-(chloromethyl) 3-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-(chloromethyl) 3-ethyl ester

• Inchi： 1S/C11H18ClNO6/c1-5-17-8(14)7(9(15)18-6-12)13-10(16)19-11(2,3)4/h7H,5-6H2,1-4H3,(H,13,16)
• InChI Key： KUUGYPCVNYMMQN-UHFFFAOYSA-N
• SMILES： C(OCCl)(=O)C(NC(OC(C)(C)C)=O)C(OCC)=O

Additional information on Propanedioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-(chloromethyl) 3-ethyl ester

Propanedioic Acid, 2-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-, 1-(Chloromethyl) 3-Ethyl Ester (CAS No. 2137502-99-7)

Propanedioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-(chloromethyl) 3-ethyl ester is a complex organic compound with the CAS registry number 2137502-99-7. This compound belongs to the class of alpha-amino esters, which are widely used in various chemical and pharmaceutical applications. The structure of this compound is characterized by a propanedioic acid backbone with specific substituents that impart unique chemical properties.

The alpha-amino ester functional group in this compound plays a crucial role in its reactivity and versatility. Recent studies have highlighted the importance of such compounds in biological systems, particularly in the synthesis of peptides and other bioactive molecules. The chloromethyl group attached to the molecule adds a layer of complexity, enabling it to participate in various nucleophilic substitution reactions. This makes it a valuable intermediate in the synthesis of more complex organic molecules.

One of the most notable applications of propanedioic acid derivatives is in the field of drug discovery. Researchers have been exploring the potential of these compounds as building blocks for designing novel therapeutic agents. For instance, the amino ester group can be utilized to create peptide bonds, which are essential components of proteins and enzymes. This has led to significant advancements in the development of bioactive compounds with potential applications in treating various diseases.

In addition to its role in pharmaceuticals, this compound also finds utility in industrial chemistry. The ester group present in its structure makes it suitable for use as a precursor in the synthesis of polymers and other high-performance materials. Recent breakthroughs in polymer chemistry have demonstrated how such compounds can be employed to create materials with enhanced mechanical and thermal properties.

The synthesis of propanedioic acid derivatives has been a topic of extensive research. Scientists have developed innovative methods to optimize the production process, ensuring higher yields and better purity. For example, the use of mild reaction conditions and advanced catalysts has significantly improved the efficiency of synthesizing this compound. These advancements are crucial for meeting the growing demand for high-quality intermediates in both academic and industrial settings.

Furthermore, the environmental impact of synthesizing such compounds has become a focal point for researchers. Efforts are being made to develop more sustainable methods that minimize waste and reduce energy consumption. This shift towards green chemistry is expected to play a pivotal role in shaping the future of organic synthesis.

In conclusion, propanedioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-(chloromethyl) 3-ethyl ester (CAS No. 2137502-99-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As advancements continue to be made in synthetic methods and application development, this compound is poised to remain at the forefront of chemical innovation.